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What Are Ghost Peaks and How to Identify Them?

A ghost peak (or system peak) is an unwanted peak in a chromatogram that does not correspond to any

analyte in the sample being analyzed. It can distort the baseline and interfere with the accurate identification

and quantification of your target compounds [1].

The first critical step is to determine if an unexpected peak is a true ghost peak from your system or an actual

component of your sample.

Characteristic
True Ghost Peak (System
Contamination)

Real Sample Peak (Sample
Component)

Appearance in
Blank

Appears in a blank injection (mobile
phase only) [2] [3].

Does not appear in a blank injection, or is
significantly smaller [2].

Source HPLC system, mobile phase, or
column [2] [1].

The sample itself.

Next Action Troubleshoot and clean the system. Include the peak in your sample analysis.

The following workflow outlines a systematic approach to diagnose the source of a ghost peak:
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appear in the blank?

Real Sample Component
Include in analysis

 No

True Ghost Peak
Begin System Troubleshooting

 Yes

Contamination
(System, Solvents, Sample)

Column Issues
(Shedding, Degradation)

Method & Hardware Issues
(Leaks, Injector, Detector)

Click to download full resolution via product page

Common Causes and Their Solutions

Once you've confirmed a true ghost peak, you can use the following table to diagnose and resolve the

specific cause.

Cause
Category

Specific Examples Recommended Solutions

Contamination System contamination from previous

runs [1] [3]; Dirty solvents or mobile
phase [1] [4]; Contaminated sample

vials or reagents [3].

Perform regular system flushing and

cleaning [1]; Use high-purity, freshly
prepared solvents [1] [4]; Filter mobile

phases [3].
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Cause
Category

Specific Examples Recommended Solutions

Column Issues Column shedding (particles from the

column itself) [2]; Column degradation
or bleed from extreme pH/temperature

[3].

Select columns known for minimal

shedding [2]; Use a guard column [3];
Replace or clean the column if

degradation is suspected [3].

Method &
Hardware

Carryover from the autosampler [3];

Leaks in the system (pump, injector) [1];
Pressure shocks from rapid flow rate

changes [2].

Clean autosampler and injection

needle/loop [3]; Check for and repair
leaks [1]; Change flow rates gradually

[2].

Proactive Prevention and Advanced Resolution

For persistent issues, consider these advanced strategies:

Baseline Subtraction: If the ghost peak is reproducible, many software packages (like ASTRA) allow

you to subtract the blank baseline from your sample chromatogram [2].
Ghost Peak Removal Column: Specialized columns are available that act as traps to remove

contaminants from the mobile phase or sample before they reach the analytical column [1].
Method Optimization: As demonstrated in a study on anion exchange chromatography, optimizing

parameters like water quality, buffer salt grade, and ionic strength can be designed to eliminate ghost
peaks [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Problems in Troubleshooting Systems... Ghost Peak HPLC [uhplcs.com]

2. What causes a “ ghost ” peak and what can I do to... | Wyatt Technology [wyatt.com]

3. LC Troubleshooting Essentials: A Guide to Common Problems and... [chromatographyonline.com]

Smolecule
Root Cause Analysis & Performance Maximization

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 3 / 4 Tech Support

https://www.wyatt.com/ask-the-expert/ask-the-expert-what-causes-a-ghost-peak-and-what-can-i-do-to-prevent-this.html
https://www.chromatographyonline.com/view/lc-troubleshooting-essentials-a-guide-to-common-problems-and-solutions-for-peak-tailing-ghost-peaks-and-pressure-spikes
https://www.wyatt.com/ask-the-expert/ask-the-expert-what-causes-a-ghost-peak-and-what-can-i-do-to-prevent-this.html
https://www.chromatographyonline.com/view/lc-troubleshooting-essentials-a-guide-to-common-problems-and-solutions-for-peak-tailing-ghost-peaks-and-pressure-spikes
https://www.chromatographyonline.com/view/lc-troubleshooting-essentials-a-guide-to-common-problems-and-solutions-for-peak-tailing-ghost-peaks-and-pressure-spikes
https://www.chromatographyonline.com/view/lc-troubleshooting-essentials-a-guide-to-common-problems-and-solutions-for-peak-tailing-ghost-peaks-and-pressure-spikes
https://uhplcs.com/troubleshooting-ghost-peak-problems-in-hplc-systems/
https://www.wyatt.com/ask-the-expert/ask-the-expert-what-causes-a-ghost-peak-and-what-can-i-do-to-prevent-this.html
https://www.chromatographyonline.com/view/lc-troubleshooting-essentials-a-guide-to-common-problems-and-solutions-for-peak-tailing-ghost-peaks-and-pressure-spikes
https://uhplcs.com/troubleshooting-ghost-peak-problems-in-hplc-systems/
https://www.wyatt.com/ask-the-expert/ask-the-expert-what-causes-a-ghost-peak-and-what-can-i-do-to-prevent-this.html
https://www.wyatt.com/ask-the-expert/ask-the-expert-what-causes-a-ghost-peak-and-what-can-i-do-to-prevent-this.html
https://uhplcs.com/troubleshooting-ghost-peak-problems-in-hplc-systems/
https://www.sigmaaldrich.com/IN/en/tech-docs/paper/1204941
https://www.smolecule.com/products/s534179?utm_src=pdf-custom-synthesis
https://uhplcs.com/troubleshooting-ghost-peak-problems-in-hplc-systems/
https://www.wyatt.com/ask-the-expert/ask-the-expert-what-causes-a-ghost-peak-and-what-can-i-do-to-prevent-this.html
https://www.chromatographyonline.com/view/lc-troubleshooting-essentials-a-guide-to-common-problems-and-solutions-for-peak-tailing-ghost-peaks-and-pressure-spikes
https://www.smolecule.com/products/s534179?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


4. Elimination of ghost by peaks of anion... | Sigma-Aldrich optimization [sigmaaldrich.com]

To cite this document: Smolecule. [ghost peaks in LSD chromatography troubleshooting]. Smolecule,
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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